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Compound of Interest

Compound Name: Octan-2-yl 2-chloroacetate
CAS No.: 20411-47-6
Cat. No.: B1293847

Get Quote
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Technical Whitepaper: (2R)-Octan-2-yl 2-Chloroacetate Chemo-Enzymatic Utility &
Physicochemical Profile

Part 1: Executive Summary & Nomenclature

Compound Identity: This guide focuses on (2R)-octan-2-yl 2-chloroacetate, a chiral ester
derived from (2R)-octan-2-ol and chloroacetic acid.

o Preferred IUPAC Name: (2R)-Octan-2-yl 2-chloroacetate

» Synonyms: (1R)-1-Methylheptyl chloroacetate; Acetic acid, 2-chloro-, (1R)-1-methylheptyl
ester.[1][2][3]

e CAS Registry Number: 1016165-87-9 (Specific (R)-isomer); 20411-47-6 (Racemic).

o Core Utility: This compound serves as a highly reactive "activated" ester in enzymatic kinetic
resolutions and as a lipophilic chiral building block in SN2 alkylation reactions.

Editorial Note on Stereochemistry: The user request specified "(1R)-Octan-2-yI". In standard
IUPAC nomenclature for octane derivatives, the chiral center is located at Carbon-2. The
designation "(1R)" typically refers to the substituent nomenclature "1-methylheptyl". This guide
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utilizes the standard (2R) configuration to ensure rigorous chemical accuracy while
acknowledging the alternative naming convention.

Part 2: Physicochemical Profile

The introduction of the electron-withdrawing chlorine atom at the

-position of the acetate moiety significantly alters the electronic profile compared to a standard
octyl acetate. This modification increases the electrophilicity of the carbonyl carbon (facilitating
hydrolysis) and provides a site for nucleophilic displacement.

Table 1: Physicochemical Properties

Property Value | Description Note
C
Molecular Formula H
Clo
Molecular Weight 206.71 g/mol
Physical State Colorless to pale yellow liquid Oily consistency
Boiling Point 244.6°C (at 760 mmHg) Predicted based on racemate
Denser than standard octyl
Density 0.991 g/cm y
acetate
LogP (Octanol/Water) ~3.13 Highly Lipophilic
Flash Point ~125°C
Chirality (2R) Enantiopure form
Reactivity Profile Lachrymator; Alkylating Agent Handle with extreme caution

Part 3: Synthetic Methodology

To obtain high optical purity, the synthesis must avoid racemization of the secondary alcohol.
The most robust method involves the acylation of (R)-(-)-2-octanol using chloroacetyl chloride
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in the presence of a non-nucleophilic base.

Protocol: Acylation via Chloroacetyl Chloride

Reagents:

¢ (R)-(-)-2-Octanol (>99% ee)

o Chloroacetyl chloride (1.1 equiv)[4]

o Pyridine or Triethylamine (1.2 equiv)
e Dichloromethane (DCM) (Anhydrous)

Step-by-Step Workflow:

Setup: Flame-dry a 250 mL round-bottom flask under Nitrogen atmosphere. Add (R)-2-
octanol (10 mmol) and anhydrous DCM (50 mL).

o Base Addition: Add Pyridine (12 mmol) and cool the solution to 0°C using an ice bath.

e Acylation: Add Chloroacetyl chloride (11 mmol) dropwise over 20 minutes. Critical: The
exotherm must be controlled to prevent elimination side reactions.

e Reaction: Allow to warm to room temperature and stir for 3 hours. Monitor by TLC
(Hexane/EtOAc 9:1) or GC-MS.[3]

e Quench: Pour mixture into ice-cold 1M HCI (to neutralize pyridine).
o Workup: Extract with DCM (3x). Wash organics with sat.[5] NaHCO

(removes chloroacetic acid byproduct) and Brine.

 Purification: Dry over MgSO

, concentrate, and purify via flash column chromatography (Silica Gel).

Visualization: Synthetic Pathway
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Figure 1: Synthetic workflow for the acylation of (R)-2-octanol ensuring retention of
stereochemistry.

Part 4: Biocatalytic & Chemical Applications
This compound is unique because it possesses two distinct reactive sites: the ester bond

(susceptible to hydrolysis) and the

-carbon (susceptible to SN2 substitution).

Enzymatic Kinetic Resolution Probe

Chloroacetate esters are "activated" substrates. The electron-withdrawing chlorine atom makes
the carbonyl carbon more electrophilic, increasing the rate of enzymatic hydrolysis by lipases
(e.g., Candida antarctica Lipase B, CAL-B) compared to standard acetates.

o Application: Researchers use the racemic version of this ester to test lipase
enantioselectivity. If the lipase prefers the (R)-configuration, it will rapidly hydrolyze (2R)-
octan-2-yl 2-chloroacetate to (2R)-octanol, leaving the (2S)-ester enriched.

e Mechanism: The serine residue in the lipase catalytic triad attacks the carbonyl. The
resulting tetrahedral intermediate collapses faster due to the inductive effect of the Cl group.

Chiral Building Block (SN2 Substitution)

The (2R)-octan-2-yl group acts as a lipophilic chiral handle. The chlorine atom is a good leaving
group for nucleophilic substitution, allowing the attachment of the chiral ester to other
molecules (e.g., thiols, amines) without disturbing the stereocenter at the octyl position.

Protocol: Thioether Formation (Example)

e Substrate: (2R)-Octan-2-yl 2-chloroacetate.
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» Nucleophile: Sodium thiophenolate (PhSNa).
e Conditions: Acetone, reflux, 2 hours.

e Result: (2R)-Octan-2-yl 2-(phenylthio)acetate. The chiral center at C2 remains untouched.

Visualization: Reactivity Logic
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Figure 2: Dual reactivity profile showing enzymatic hydrolysis vs. chemical alkylation pathways.
Part 5: Handling & Safety (Alkylating Agent)
As an

-haloester, this compound is classified as a potential alkylating agent and a lachrymator.

e Toxicity: High. Capable of alkylating DNA/Proteins.

e PPE Requirements: Double nitrile gloves, chemical splash goggles, and a working fume
hood are mandatory.
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» Decontamination: Spills should be treated with a solution of dilute ammonia or sodium
thiosulfate to nucleophilically displace the chloride and neutralize the alkylating potential
before disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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